Cas no 189681-04-7 (4-Chloro-5-(2-thienyl)thieno2,3-dpyrimidine)

• Product Name: 4-Chloro-5-(2-thienyl)thieno2,3-dpyrimidine
• CAS No: 189681-04-7
• MF: C₁₀H₅ClN₂S₂
• MW: 252.743098020554
• MDL: MFCD00174019
• CID: 138654
• PubChem ID: 735732
• Update Time: 2025-09-23

4-Chloro-5-(2-thienyl)thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-thien-2-ylthieno[2,3-d]pyrimidine
• 4-chloro-5-thiophen-2-ylthieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine,4-chloro-5-(2-thienyl)-
• 4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine
• 4-chloro-5-(2-thienyl)thiopheno[2,3-d]pyrimidine
• 4-chloro-5-(thiophen-2-yl)thieno[2,3-d]pyrimidine
• BUTTPARK 30\08-40
• 4-Chloro-5-(2-thienyl)thieno2,3-dpyrimidine
• W-206399
• 189681-04-7
• EN300-333358
• FT-0618110
• Z57387414
• VNWBUFWVNCUUKY-UHFFFAOYSA-N
• AS-8877
• AKOS001343119
• DTXSID80352812
• Thieno[2,3-d]pyrimidine, 4-chloro-5-(2-thienyl)-
• CS-0246584
• SCHEMBL2368840
• MFCD00174019
• DB-044714
• STK741308

• MDL： MFCD00174019
• Inchi： 1S/C10H5ClN2S2/c11-9-8-6(7-2-1-3-14-7)4-15-10(8)13-5-12-9/h1-5H
• InChI Key： VNWBUFWVNCUUKY-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC=C2C1=CC=CS1

Computed Properties

• Exact Mass: 251.95800
• Monoisotopic Mass: 251.9582682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.52
• Melting Point: 110 °C
• Boiling Point: 420.3°Cat760mmHg
• Flash Point: 208°C
• Refractive Index: 1.732
• PSA: 82.26000
• LogP: 4.07320

4-Chloro-5-(2-thienyl)thieno2,3-dpyrimidine Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 4-Chloro-5-(2-thienyl)thieno2,3-dpyrimidine

Recent Advances in the Study of 4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine (CAS: 189681-04-7) as a Promising Scaffold in Medicinal Chemistry

The compound 4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine (CAS: 189681-04-7) has recently garnered significant attention in the field of medicinal chemistry due to its versatile scaffold and potential therapeutic applications. This heterocyclic compound, featuring a thienopyrimidine core with chloro and thienyl substituents, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, anticancer agents, and anti-inflammatory compounds, making it a valuable target for drug discovery efforts.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural modifications of 4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine to enhance its binding affinity for specific kinase targets. The study employed molecular docking simulations and structure-activity relationship (SAR) analyses to identify optimal substitutions at the 4-position that could improve both potency and selectivity. The results demonstrated that certain derivatives exhibited nanomolar inhibitory activity against EGFR and VEGFR2 kinases, suggesting their potential as lead compounds for cancer therapy.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a precursor for the synthesis of novel PI3K inhibitors. The research team developed a series of analogs by introducing various functional groups at the 2-position of the thienyl ring, leading to compounds with improved metabolic stability and oral bioavailability. Pharmacokinetic studies in rodent models showed promising results, with one derivative achieving a plasma half-life of over 8 hours and significant tumor growth inhibition in xenograft models.

The mechanism of action of 4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine derivatives has also been elucidated through recent biochemical studies. Cryo-EM and X-ray crystallography data have revealed that these compounds often act as ATP-competitive inhibitors, binding to the hinge region of kinase domains. This binding mode has been particularly effective in overcoming resistance mutations observed in certain cancers, positioning these molecules as potential next-generation therapeutics for resistant malignancies.

From a synthetic chemistry perspective, recent publications have described improved methodologies for the preparation of 4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine. A 2024 paper in Organic Process Research & Development presented a scalable, one-pot synthesis route with significantly higher yields (85-90%) compared to traditional methods. This advancement is particularly important for facilitating larger-scale production and enabling more extensive preclinical evaluation of derived compounds.

Safety and toxicity profiling of this scaffold has also progressed, with recent in vitro and in vivo studies demonstrating favorable safety margins for several derivatives. Notably, a comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) assessment published in Chemical Research in Toxicology indicated that most analogs show minimal off-target effects and good metabolic stability, further supporting their potential as drug candidates.

Looking forward, the versatility of the 4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine scaffold continues to inspire new research directions. Current investigations are exploring its application in targeted protein degradation (PROTACs), allosteric modulators of GPCRs, and as fluorescent probes for cellular imaging. The compound's unique combination of synthetic accessibility, structural diversity, and biological activity ensures its ongoing relevance in medicinal chemistry and drug discovery programs worldwide.